Cas no 1072855-77-6 (1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid)
1072855-77-6 structure
Product Name:1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
CAS No:1072855-77-6
MF:C10H13NO3
MW:195.215122938156
CID:2111763
Update Time:2023-08-04
1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-butyl-1,2-dihydro-2-oxo-4-Pyridinecarboxylic acid
- XRVDWABZPGRZNZ-UHFFFAOYSA-N
- 1-butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
- 1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
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- Inchi: 1S/C10H13NO3/c1-2-3-5-11-6-4-8(10(13)14)7-9(11)12/h4,6-7H,2-3,5H2,1H3,(H,13,14)
- InChI Key: XRVDWABZPGRZNZ-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(=O)O)C=CN1CCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 305
- Topological Polar Surface Area: 57.6
1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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